Cas no 1000342-61-9 (3,7-Diiodo-1H-indazole)

3,7-Diiodo-1H-indazole is a halogenated indazole derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features include iodine substituents at the 3- and 7-positions, which enhance reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the construction of complex heterocyclic frameworks. The compound serves as a versatile intermediate in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. Its high purity and stability under standard conditions make it suitable for precise synthetic applications. Researchers value this compound for its role in expanding indazole-based chemical libraries and exploring structure-activity relationships in drug discovery.

3,7-Diiodo-1H-indazole structure

Product Name:3,7-Diiodo-1H-indazole

CAS No:1000342-61-9

MF:C₇H₄I₂N₂

MW:369.929005622864

MDL:MFCD09880024

CID:892824

PubChem ID:24729471

Update Time:2025-05-28

3,7-Diiodo-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 3,7-Diiodo-1H-indazole
- 3,7-diiodo-2H-indazole
- 3,7-DIIODO (1H)INDAZOLE
- 1h-indazole,3,7-diiodo-
- 2106AJ
- SB30009
- 1000342-61-9
- DB-058236
- MFCD09880024
- CS-0342459
- SCHEMBL25045526
- DTXSID20646803
- MDL： MFCD09880024
- Inchi： 1S/C7H4I2N2/c8-5-3-1-2-4-6(5)10-11-7(4)9/h1-3H,(H,10,11)
- InChI Key： ILISIMBDPSICGC-UHFFFAOYSA-N
- SMILES： IC1=C2C=CC=C(C2=NN1)I

Computed Properties

Exact Mass: 369.84639 g/mol
Monoisotopic Mass: 369.84639 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 28.7
Molecular Weight: 369.93

3,7-Diiodo-1H-indazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM150503-1g	3,7-Diiodo-1H-indazole	1000342-61-9	95%	1g	$542	2021-08-05
Chemenu	CM150503-1g	3,7-Diiodo-1H-indazole	1000342-61-9	95%	1g	$344	2023-02-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0342-1g	3,7-Diiodo-1H-indazole	1000342-61-9	98%	1g	8463.46CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0342-5g	3,7-Diiodo-1H-indazole	1000342-61-9	98%	5g	33904.74CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0342-500mg	3,7-Diiodo-1H-indazole	1000342-61-9	98%	500mg	4655.75CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0342-250mg	3,7-Diiodo-1H-indazole	1000342-61-9	98%	250mg	2756.14CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0342-100mg	3,7-Diiodo-1H-indazole	1000342-61-9	98%	100mg	1797.85CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0342-50mg	3,7-Diiodo-1H-indazole	1000342-61-9	98%	50mg	1322.95CNY	2021-05-08
eNovation Chemicals LLC	D968609-100mg	3,7-Diiodo-1H-indazole	1000342-61-9	95%	100mg	$255	2024-07-28
eNovation Chemicals LLC	D968609-250mg	3,7-Diiodo-1H-indazole	1000342-61-9	95%	250mg	$370	2024-07-28